Cas no 157643-56-6 (1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-, (1R,3S,4R)-rel-)

• Product Name: 1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-, (1R,3S,4R)-rel-
• CAS No: 157643-56-6
• Molecular Formula: C₁₃H₁₆O₆
• Molecular Weight: 268.26254
• CID: 161709
• PubChem ID: 190886

1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-, (1R,3S,4R)-rel- Properties

Names and Identifiers

• 1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-, (1R,3S,4R)-rel-
• 1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-, (1R,3S,4R)-re...
• (1S,3R,4S)-1,6,8-trihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-isochromene-7-carboxylic acid
• 3,4-Dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-1H-2-benzopyran-7-carboxylic acid
• Citrinin hydrate
• NS00094953
• DTXSID80166299
• Q63409604
• Ctrinin hydrate
• 157643-56-6

• InChIKey： MBTAFMZUDOUGPS-CGKQSRJASA-N
• Inchi： InChI=1S/C13H16O6/c1-4-6(3)19-13(18)8-7(4)5(2)10(14)9(11(8)15)12(16)17/h4,6,13-15,18H,1-3H3,(H,16,17)/t4-,6-,13+/m1/s1
• SMILES： OC(C1=C(O)C(C)=C2[C@@H]([C@H](O[C@H](O)C2=C1O)C)C)=O

Computed Properties

• Exact Mass: 268.095
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 268.095
• Heavy Atom Count: 19
• Complexity: 359
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Refractive Index: 1.618
• Boiling Point: 408.6°Cat760mmHg
• Flash Point: 153.3°C
• Density: 1.412

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives